Cas no 13330-93-3 (Benzeneaceticacid, a-[(carboxymethyl)thio]-)

• Product Name: Benzeneaceticacid, a-[(carboxymethyl)thio]-
• CAS No: 13330-93-3
• MF: C₁₀H₁₀O₄S
• MW: 226.249001979828
• CID: 235053
• PubChem ID: 269299
• Update Time: 2025-04-19

Benzeneaceticacid, a-[(carboxymethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzeneaceticacid, a-[(carboxymethyl)thio]-
• [(carboxymethyl)sulfanyl](phenyl)acetic acid
• 2-(carboxymethylsulfanyl)-2-phenyl-acetic acid
• Benzeneaceticacid,a-[(carboxymethyl)thio]-
• DTXSID40296581
• 2-(carboxymethylsulfanyl)-2-phenylacetic acid
• NSC109959
• 13330-93-3
• NSC-109959

• Inchi： 1S/C10H10O4S/c11-8(12)6-15-9(10(13)14)7-4-2-1-3-5-7/h1-5,9H,6H2,(H,11,12)(H,13,14)
• InChI Key： AIUNWFBYULOSRS-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C(C(=O)O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 226.02997997g/mol
• Monoisotopic Mass: 226.02997997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 99.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives Thiodiacetic acid derivatives